Cas no 1226457-23-3 (1-(4-chlorophenyl)-2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one)

• Product Name: 1-(4-chlorophenyl)-2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one
• CAS No: 1226457-23-3
• MF: C₁₉H₁₈ClN₃O₂S
• MW: 387.883121967316
• CID: 5901495
• PubChem ID: 49675919
• Update Time: 2025-06-30

1-(4-chlorophenyl)-2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one
• 1-(4-chlorophenyl)-2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}ethan-1-one
• 1226457-23-3
• 1-(4-chlorophenyl)-2-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]ethanone
• SR-01000922856
• F5496-1942
• 1-(4-chlorophenyl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)ethanone
• VU0645441-1
• AKOS024511345
• SR-01000922856-1

• Inchi： 1S/C19H18ClN3O2S/c20-15-5-3-13(4-6-15)16(24)12-23-9-7-14(8-10-23)18-21-22-19(26-18)17-2-1-11-25-17/h1-6,11,14H,7-10,12H2
• InChI Key： LJNDIQIXADUMTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1CCC(C2=NN=C(C3=CC=CO3)S2)CC1)=O

Computed Properties

• Exact Mass: 387.0808257g/mol
• Monoisotopic Mass: 387.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 87.5Ų

Additional information on 1-(4-chlorophenyl)-2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one

Introduction to 1-(4-chlorophenyl)-2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one and Its Significance in Modern Chemical Research

1-(4-chlorophenyl)-2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one, identified by its CAS number 1226457-23-3, is a compound that has garnered significant attention in the field of pharmaceutical and chemical research. This molecule, characterized by its intricate structural framework, combines a 4-chlorophenyl group with a piperidin-1-yl moiety linked to a thiadiazole ring system, further substituted with a furan moiety. Such structural complexity makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The compound's structural features position it as a versatile scaffold for drug discovery. The presence of the thiadiazole ring is particularly noteworthy, as thiadiazoles are well-documented for their biological activity across multiple therapeutic domains. These heterocyclic compounds have been extensively studied for their potential in antimicrobial, anti-inflammatory, and anticancer applications. The integration of the furan group into the molecular structure introduces additional functional diversity, enabling interactions with biological targets that may not be accessible to simpler molecules.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophoric elements to enhance efficacy and reduce side effects. The 1-(4-chlorophenyl)-2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one structure exemplifies this approach by merging several key pharmacological motifs. The piperidin-1-yl group is known for its role in central nervous system (CNS) drug development, while the 4-chlorophenyl substituent can modulate metabolic stability and binding affinity. Together with the bioactive thiadiazole-furan hybrid, this compound represents a sophisticated blend of chemical features aimed at optimizing biological activity.

Recent advancements in computational chemistry have enabled more efficient screening of such complex molecules. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying promising candidates like 1-(4-chlorophenyl)-2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one. These methods allow researchers to predict interactions with biological targets with high precision, thereby accelerating the drug discovery process. The compound's potential as an inhibitor or modulator of key enzymes and receptors has been highlighted in several preclinical studies.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include the formation of the thiadiazole-furan core through cyclocondensation reactions, followed by functionalization with the piperidin-1-yl group via nucleophilic substitution or other coupling strategies. The introduction of the 4-chlorophenyl group typically follows through halogenation or cross-coupling reactions. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

In terms of biological activity, preliminary studies on derivatives of this scaffold have shown encouraging results. For instance, modifications at the furan or thiadiazole moieties have led to compounds with enhanced binding affinity to specific protein targets. These findings align with broader trends in medicinal chemistry where structural diversification is leveraged to improve pharmacological profiles. The compound's potential as a lead molecule for further development is underscored by its unique combination of structural elements and observed biological activity.

The role of heterocyclic compounds like thiadiazoles in modern drug discovery cannot be overstated. Their ability to engage with multiple biological pathways makes them invaluable tools for developing multifunctional therapeutics. The addition of functional groups such as the furan moiety further expands their utility by allowing for fine-tuning of biological effects. This flexibility is particularly important in addressing complex diseases that require targeted interventions.

As research continues to evolve, so too do the methodologies used to evaluate new compounds like 1226457-23-3 (CAS number). High-throughput screening (HTS) and phenotypic assays are increasingly being employed to identify hits with promising activity profiles. Once identified, these hits undergo rigorous optimization to improve potency, selectivity, and pharmacokinetic properties. The journey from a lead compound like this one to an approved therapeutic is long and challenging but holds immense potential for improving human health.

The chemical diversity represented by molecules such as 1-(4-chlorophenyl)-2-{4-5-(furan-2-y l)-1 ,3 ,4 -thiadiazol -2 -y l piperidin -1 -y l}ethan - 1 -one underscores the importance of innovation in pharmaceutical research. By exploring novel structural combinations and leveraging advanced synthetic techniques, scientists continue to push the boundaries of what is possible in drug development. This compound serves as a testament to the power of interdisciplinary collaboration between chemists and biologists in uncovering new therapeutic opportunities.

In conclusion,1226457 - 23 - 3 (CAS number) represents a significant advancement in medicinal chemistry due to its complex structure and promising biological activity. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further exploration in drug discovery programs aimed at treating various diseases. As research progresses，this molecule will continue to be scrutinized for its potential applications，contributing to the growing arsenal of tools available to combat human illness.